5-bromo-N-(2-(2-(4-fluorophenyl)thiazolo[3,2-b][1,2,4]triazol-6-yl)ethyl)furan-2-carboxamide

• IUPAC Name: 5-bromo-N-[2-[2-(4-fluorophenyl)-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-yl]ethyl]furan-2-carboxamide
• InChI: InChI=1S/C17H12BrFN4O2S/c18-14-6-5-13(25-14)16(24)20-8-7-12-9-26-17-21-15(22-23(12)17)10-1-3-11(19)4-2-10/h1-6,9H,7-8H2,(H,20,24)
• InChI Key: FTXHZBLQPPZUPK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=NN3C(=CSC3=N2)CCNC(=O)C4=CC=C(O4)Br)F
• Molecular Formula: C17H12BrFN4O2S
• Molecular Weight: 435.3 g/mol

Description

The compound is a complex organic molecule that contains several functional groups and rings, including a bromo group, a fluorophenyl group, a thiazolotriazol group, an ethyl group, and a furan-2-carboxamide group. These groups could potentially give the compound a variety of chemical and biological properties.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The thiazolotriazol ring system, in particular, is a heterocyclic structure that contains both nitrogen and sulfur atoms.

Chemical Reactions Analysis

The compound’s reactivity would be influenced by the various functional groups present in its structure. For example, the bromo group might make it susceptible to nucleophilic substitution reactions, while the amide group could participate in hydrolysis or condensation reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. Factors like its molecular weight, polarity, and the presence of various functional groups would influence properties like its solubility, melting point, and stability.

Scientific Research Applications

Antitumor and Cytotoxic Activity

• Thiazole derivatives have been investigated for their antitumor and cytotoxic properties. .

Antimicrobial Activity

• Thiazoles have been explored as antimicrobial agents. .

Anti-Inflammatory Properties

• . Understanding whether this compound shares similar properties could be valuable for managing inflammatory conditions.

Antiviral Activity

• . Exploring the antiviral potential of this compound might reveal its efficacy against viral infections.

Antioxidant Potential

• . Assessing the antioxidant capacity of this compound could contribute to understanding its role in oxidative stress management.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific biological activity. As with any chemical, appropriate safety precautions should be taken when handling it to avoid potential health risks.

Future Directions

Given the wide range of biological activities exhibited by similar compounds, this molecule could be a promising area for future research. Studies could focus on synthesizing the compound, characterizing its physical and chemical properties, and testing its biological activity.

Mechanism of Action

Target of Action

The primary targets of this compound are currently unknown. The compound belongs to a class of molecules that are known to interact with a wide range of receptors

Mode of Action

It is likely that the compound interacts with its targets in a manner similar to other compounds in its class, which are known to bind with high affinity to their targets . The specific interactions and resulting changes caused by this compound require further investigation.

Biochemical Pathways

Compounds in this class have been reported to possess a broad spectrum of pharmacological activities Therefore, it is likely that this compound affects multiple biochemical pathways

Result of Action

Given the broad spectrum of pharmacological activities exhibited by similar compounds , it is likely that this compound has multiple effects at the molecular and cellular level